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Compound of Interest

Compound Name:
3,4,5-Trimethoxybenzaldehyde-

13C3

CAS No.: 1346605-09-1

Cat. No.: B585679

Get Quote

For researchers, scientists, and professionals in drug development, the meticulous handling of

specialized chemical reagents is paramount to both personal safety and experimental integrity.

This guide provides essential, immediate safety and logistical information for the operational

use and disposal of 3,4,5-Trimethoxybenzaldehyde-13C3, a stable isotope-labeled aromatic

aldehyde. Our focus extends beyond mere procedural steps to instill a deep understanding of

the causality behind these recommendations, ensuring a self-validating system of laboratory

safety.

Hazard Identification and Risk Assessment
3,4,5-Trimethoxybenzaldehyde, and by extension its 13C-labeled counterpart, is classified

under the Globally Harmonized System (GHS) with the following primary hazards:

Harmful if swallowed (H302)[1][2]

Causes skin irritation (H315)[1][2]
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Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

The compound is a white to off-white crystalline solid.[1] The primary routes of exposure are

inhalation of the dust, skin contact, eye contact, and ingestion. While not classified as a

hazardous substance under all regulations, it is crucial to handle it with care to minimize

exposure.[3][4] The 13C isotopes are stable and do not pose a radiological hazard.[5]

Key Physical and Chemical Properties:

Property Value Source

Molecular Formula C7¹³C₃H₁₂O₄ [6][7]

Molecular Weight 199.18 g/mol [6][7]

Melting Point 72-74 °C [3]

Boiling Point 163-165 °C at 10 mmHg [8]

Appearance
White to off-white crystalline

solid
[1]

Required Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to mitigate the identified risks. The following table

outlines the minimum required PPE for handling 3,4,5-Trimethoxybenzaldehyde-13C3.
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Body Part Required PPE Rationale

Eyes/Face

Chemical safety goggles with

side shields or a face shield

worn over safety glasses.[9]

[10]

Protects against dust particles

and potential splashes causing

serious eye irritation.

Hands Nitrile gloves.[11]

Provides a barrier against skin

contact, which can cause

irritation. Gloves must be

inspected before use and

disposed of after handling the

chemical.[3]

Body
A standard laboratory coat.[10]

[11]

Prevents contamination of

personal clothing.

Respiratory

A NIOSH-approved N95 dust

mask or higher-level respirator

if engineering controls are

insufficient or when handling

large quantities.[4]

Minimizes the inhalation of

airborne dust particles that can

cause respiratory tract

irritation.

Safe Handling and Operational Workflow
Adherence to a stringent, step-by-step workflow is critical for the safe handling of 3,4,5-
Trimethoxybenzaldehyde-13C3. The following diagram illustrates the recommended

procedure from receiving the compound to its final disposal.
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Figure 1: Safe handling workflow for 3,4,5-Trimethoxybenzaldehyde-13C3.

Step-by-Step Handling Protocol:

Preparation:

Before handling, ensure you are wearing all the required PPE as outlined in the table

above.
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All handling of the solid compound should be performed within a certified chemical fume

hood to minimize inhalation exposure.[3]

Handling:

Upon receiving the container, inspect it for any damage or leaks.

When weighing the solid, use a spatula and handle it gently to avoid creating dust.

If dissolving the compound, add the solid to the solvent slowly to prevent splashing.

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Keep it away from strong oxidizing agents, with which it can react violently.[4][12]

In Case of a Spill:

For a small spill, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed container for disposal.[3]

For a larger spill, evacuate the area and follow your institution's emergency procedures.

Disposal Plan: A Focus on Isotopic Integrity
The disposal of 3,4,5-Trimethoxybenzaldehyde-13C3 requires careful consideration due to its

isotopic labeling. While 13C is a stable isotope and does not present a radiological hazard,

proper disposal is crucial to prevent the contamination of other materials and to comply with

waste management regulations.[5]

Waste Segregation and Labeling Workflow:
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Figure 2: Disposal workflow for 3,4,5-Trimethoxybenzaldehyde-13C3 waste.

Disposal Protocol:

Segregation: All waste contaminated with 3,4,5-Trimethoxybenzaldehyde-13C3, including

disposable labware, gloves, and rinsates, must be segregated from other chemical waste

streams.[13] This is to ensure the isotopic purity of any potential future waste recovery and to

comply with specific disposal protocols for labeled compounds.
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Containerization:

Solid waste should be placed in a clearly labeled, sealed plastic bag or container.

Liquid waste, including the first rinse of any glassware, must be collected in a dedicated,

sealed, and compatible waste container.[14]

Labeling: The waste container must be clearly labeled with a hazardous waste tag that

includes:

The full chemical name: "3,4,5-Trimethoxybenzaldehyde-13C3"

The words "Stable Isotope Waste"

The approximate quantity of the compound

The date of waste generation[13]

Disposal:

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance on the disposal of stable isotope-labeled chemical waste.[5][13]

Arrange for a hazardous waste pickup as you would for other chemical waste, ensuring

the unique nature of the waste is communicated.[14]

By adhering to these comprehensive guidelines, you can ensure the safe handling of 3,4,5-
Trimethoxybenzaldehyde-13C3, protecting yourself, your colleagues, and the integrity of your

research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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